Cas no 104553-43-7 ((S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester)
104553-43-7 structure
Product Name:(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester
CAS No:104553-43-7
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD06738879
CID:126277
PubChem ID:11116732
Update Time:2024-11-03
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 2-(pyrrolidin-2-yl)acetate
- (2S)-1,1-Dimethylethyl ester 2-pyrrolidineacetic acid
- (S)-PYRROLIDIN-2-YL-ACETIC ACID TERT-BUTYL ESTER,
- 2-Pyrrolidineaceticacid, 1,1-dimethylethyl ester, (2S)-
- tert-Butyl (2S)-pyrrolidin-2-ylacetate
- tert-Butyl-(2S)-pyrrolidin-2-ylacetat
- (S)-Pyrrolidin-2-yl-acetic acid tert-butyl ester
- MFCD06738879
- CS-0005398
- EN300-6386687
- (S)-Pyrrolidin-2-yl-acetic acid t-butyl ester
- (S)-tert-Butyl2-(pyrrolidin-2-yl)acetate
- DTXSID30455761
- 104553-43-7
- Tert-butyl 2-[(2S)-pyrrolidin-2-yl]acetate
- tert-Butyl [(2S)-pyrrolidin-2-yl]acetate
- AKOS006294126
- (S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester
-
- MDL： MFCD06738879
- Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)7-8-5-4-6-11-8/h8,11H,4-7H2,1-3H3/t8-/m0/s1
- InChI Key： ATXGOHFUKJHAJB-QMMMGPOBSA-N
- SMILES： O(C(C[C@@H]1CCCN1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 238.1±13.0 °C at 760 mmHg
- Flash Point: 97.8±19.8 °C
- Refractive Index: 1.448
- PSA: 38.33
- LogP: 1.79900
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006463-1g |
(S)-tert-Butyl 2-(pyrrolidin-2-yl)acetate |
104553-43-7 | 95% | 1g |
$640.56 | 2023-09-04 | |
| Chemenu | CM197757-250mg |
(S)-Pyrrolidin-2-yl-acetic acid tert-butyl ester |
104553-43-7 | 95% | 250mg |
$292 | 2021-06-09 | |
| Chemenu | CM197757-1g |
(S)-Pyrrolidin-2-yl-acetic acid tert-butyl ester |
104553-43-7 | 95% | 1g |
$729 | 2021-06-09 | |
| abcr | AB538189-100 mg |
(S)-Pyrrolidin-2-yl-acetic acid t-butyl ester; . |
104553-43-7 | 100mg |
€365.70 | 2023-06-14 | ||
| TRC | S682415-10mg |
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester |
104553-43-7 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | S682415-50mg |
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester |
104553-43-7 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | S682415-100mg |
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester |
104553-43-7 | 100mg |
$ 340.00 | 2022-06-03 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0128-1g |
(S)-Pyrrolidin-2-yl-acetic acid tert-butyl ester |
104553-43-7 | 97% | 1g |
6360.32CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0128-5g |
(S)-Pyrrolidin-2-yl-acetic acid tert-butyl ester |
104553-43-7 | 97% | 5g |
21201.06CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0128-500mg |
(S)-Pyrrolidin-2-yl-acetic acid tert-butyl ester |
104553-43-7 | 97% | 500mg |
3604.18CNY | 2021-05-07 |
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:104553-43-7)(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester
Order Number:A1919
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):666.0
Email:sales@amadischem.com
(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:104553-43-7)(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester
Purity:99%
Quantity:1g
Price ($):666.0